N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-4-((4-methoxyphenyl)thio)butanamide
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Description
N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-4-((4-methoxyphenyl)thio)butanamide is a useful research compound. Its molecular formula is C22H24N2O4S2 and its molecular weight is 444.56. The purity is usually 95%.
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Scientific Research Applications
Pharmacology and Pain Management
- General Pharmacology: A study on S 19812, which is structurally related to N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-4-((4-methoxyphenyl)thio)butanamide, showed its efficacy as a dual inhibitor of cyclooxygenase and lipoxygenase pathways. This compound exhibited non-opioid analgesic activity and anti-inflammatory properties, with a notable gastric tolerance in animal models (Tordjman et al., 2003).
Enzyme Inhibition Studies
- Lipoxygenase Inhibition: N-(5-chloro-2-methoxyphenyl)-4-(5-substituted-1,3,4-oxadiazol-2-ylthio)butanamide derivatives, which are structurally similar, have been found to inhibit lipoxygenase enzymes effectively, indicating potential biological activities of similar compounds (Aziz‐ur‐Rehman et al., 2016).
Photodynamic Therapy
- Cancer Treatment: A compound with a similar structure has shown promise in photodynamic therapy for cancer treatment. This includes high singlet oxygen quantum yield, suggesting the potential of this compound in similar applications (Pişkin et al., 2020).
Antioxidant and Anticancer Activity
- Antioxidant Properties: Novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide have shown significant antioxidant activity, suggesting that compounds with methoxyphenyl groups, like this compound, could exhibit similar properties (Tumosienė et al., 2020).
Antiulcer Agents
- Gastric Acid Antisecretory Activity: Related N-[3-(3-(piperidinomethyl)phenoxy)propyl]butanamides have been found to possess gastric acid antisecretory activity, indicating potential applications for this compound in similar areas (Ueda et al., 1991).
Properties
IUPAC Name |
N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-(4-methoxyphenyl)sulfanylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O4S2/c1-26-16-7-9-17(10-8-16)29-12-4-5-21(25)24-22-23-18(14-30-22)15-6-11-19(27-2)20(13-15)28-3/h6-11,13-14H,4-5,12H2,1-3H3,(H,23,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFIWHDFJUVIXFP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)SCCCC(=O)NC2=NC(=CS2)C3=CC(=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.